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Compound of Interest

Compound Name: Quetiapine Sulfone

Cat. No.: B124143

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quetiapine is an atypical antipsychotic medication used in the treatment of schizophrenia and
bipolar disorder. During its metabolism, Quetiapine undergoes oxidation to form various
byproducts. One of these metabolites is Quetiapine Sulfone. The synthesis and
characterization of such metabolites are crucial for ensuring the safety, efficacy, and quality of
the pharmaceutical product. This document provides a detailed experimental protocol for the
chemical synthesis of Quetiapine Sulfone, presents key analytical data, and visualizes the
synthesis workflow.

Data Presentation

The following table summarizes the key chemical data for Quetiapine Sulfone.
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Parameter

Value

Reference

Analyte Name

Quetiapine Sulfone

[1]

CAS Number 329216-65-1 [1][2]
Molecular Formula C21H25N304S [11[2]
Molecular Weight 415.51 g/mol

Accurate Mass 415.1566

SMILES

OCCOCCNICCN(CC1)C2=Nc
3cceec3S(=0)(=0)c4ccccc24

InChl

INChl=1S/C21H25N304S/c25-
14-16-28-15-13-23-9-11-
24(12-10-23)21-17-5-1-3-7-
19(17)29(26,27)20-8-4-2-6-
18(20)22-21/h1-8,25H,9-16H2

Synonyms

2-[2-[4-(11,11-
dioxobenzo[b]benzothiazepin-
6-yl)piperazin-1-
ylJethoxy]ethanol

Experimental Protocols

The synthesis of Quetiapine Sulfone involves the oxidation of the sulfur atom in the

dibenzothiazepine ring of Quetiapine. The following protocol is based on established oxidation

methods for Quetiapine and related compounds.

Method: Oxidation with Hydrogen Peroxide and Sodium
Tungstate Dihydrate

This method utilizes hydrogen peroxide as the oxidizing agent with sodium tungstate dihydrate

as a catalyst to facilitate the oxidation of the sulfide to a sulfone.

Materials:
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e Quetiapine hemifumarate

e Chloroform

e Deionized water

e 10% Sodium bicarbonate (NaHCO3) solution

e Anhydrous sodium sulfate

e Methanol

e Sodium tungstate dihydrate

o Hydrogen peroxide (30-50%)

« Silica gel for column chromatography

e Eluent for chromatography (e.g., chloroform:methanol mixture)

Equipment:

Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

 Rotary evaporator

o Chromatography column

e Thin-layer chromatography (TLC) plates and chamber

e UV lamp for TLC visualization

o Standard laboratory glassware

Procedure:
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e Preparation of Quetiapine Free Base:

o To a solution of Quetiapine hemifumarate (e.g., 22 g, 25 mmol) in a mixture of chloroform
(100 mL) and water (100 mL), add 10% NaHCO3 solution until the pH of the aqueous
layer is approximately 8.

o Separate the organic layer, wash it twice with deionized water (2 x 100 mL), dry it over
anhydrous sodium sulfate, and concentrate it under reduced pressure at a temperature
below 50°C to obtain Quetiapine free base.

o Oxidation Reaction:

[e]

Dissolve the obtained Quetiapine residue in methanol (200 mL).
o Add a catalytic amount of sodium tungstate dihydrate to the solution.

o To the reaction mixture, add an excess of hydrogen peroxide (e.g., 50%, 0.68 g, 10 mmol,
this may need to be adjusted and optimized for sulfone formation) dropwise at ambient
temperature.

o Stir the reaction mass at ambient temperature. The reaction time may vary and should be
monitored. For the related S-oxide, stirring for an extended period (e.g., 48 hours) has
been reported.

o Monitor the progress of the reaction by TLC using a suitable mobile phase (e.g.,
chloroform:methanol - 9:1).

o Workup and Purification:

o Once the reaction is complete, concentrate the reaction mass under reduced pressure at a
temperature below 50°C.

o Partition the obtained residue between chloroform (100 mL) and water (100 mL).

o Wash the organic layer with deionized water (100 mL), dry it over anhydrous sodium
sulfate, and distill off the solvent.
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o Purify the resulting residue using column chromatography on silica gel to isolate the
Quetiapine Sulfone. The specific eluent system will need to be determined based on the
polarity of the product.

Characterization:

The structure and purity of the synthesized Quetiapine Sulfone should be confirmed using
various analytical techniques:

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show a characteristic strong S=0O
stretching band for the sulfone group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra will
show shifts in the signals of the aromatic and aliphatic regions compared to the starting
material, Quetiapine.

o Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak
corresponding to the molecular weight of Quetiapine Sulfone (415.51 g/mol).

e High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the
purity of the synthesized compound.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the chemical transformation for
the synthesis of Quetiapine Sulfone.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Quetiapine Sulfone.
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Caption: Chemical transformation of Quetiapine to Quetiapine Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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